Cas no 116945-42-7 (Oxetane, 3,3'-[1,4-butanediylbis(oxymethylene)]bis[3-methyl-)

• Product Name: Oxetane, 3,3'-[1,4-butanediylbis(oxymethylene)]bis[3-methyl-
• CAS No: 116945-42-7
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1206375
• PubChem ID: 14434632
• Update Time: 2025-04-20

Oxetane, 3,3'-[1,4-butanediylbis(oxymethylene)]bis[3-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 3,3'-[1,4-butanediylbis(oxymethylene)]bis[3-methyl-
• 3-methyl-3-[4-[(3-methyloxetan-3-yl)methoxy]butoxymethyl]oxetane
• 3,3'-[Butane-1,4-diylbis(oxymethylene)]bis(3-methyloxetane)
• SCHEMBL8831115
• 116945-42-7
• KJHMODNULYGLND-UHFFFAOYSA-N
• 1,4-bis-[(3-methyl-3-oxetanyl)methyloxy]butane
• DTXSID00560215
• 1,4-bis-[(3-methyl-3-oxetanyl)methyloxy]-butane

• Inchi： 1S/C14H26O4/c1-13(9-17-10-13)7-15-5-3-4-6-16-8-14(2)11-18-12-14/h3-12H2,1-2H3
• InChI Key： KJHMODNULYGLND-UHFFFAOYSA-N
• SMILES： O1CC(C)(COCCCCOCC2(C)COC2)C1

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92